![molecular formula C29H30N2O2 B1343911 3-(1,2-Dimethyl-3-indolyl)-3-[4-(diethylamino)-2-methylphenyl]phthalide CAS No. 36499-49-7](/img/structure/B1343911.png)
3-(1,2-Dimethyl-3-indolyl)-3-[4-(diethylamino)-2-methylphenyl]phthalide
Overview
Description
3-(1,2-Dimethyl-3-indolyl)-3-[4-(diethylamino)-2-methylphenyl]phthalide, or 3DIP, is a fluorescent dye that has been used in a variety of scientific research applications. It is a highly fluorescent dye, making it ideal for use in a variety of fluorescent labeling techniques. 3DIP has been used in a variety of biochemical and physiological studies, as well as in laboratory experiments.
Mechanism of Action
3DIP is a highly fluorescent dye, and its fluorescence is due to its ability to absorb light and emit it at a longer wavelength. This process is known as fluorescence resonance energy transfer (FRET). The dye is able to absorb light at a wavelength of 365 nm and emit it at a wavelength of 450 nm. This makes it ideal for use in a variety of fluorescent labeling techniques.
Biochemical and Physiological Effects
3DIP has been used in a variety of biochemical and physiological studies. It has been used to study proteins, nucleic acids, and cell membranes. It has also been used to study the effects of drugs on cells and to study the mechanisms of action of drugs. In addition, 3DIP has been used to study the effects of hormones and other signaling molecules on cells.
Advantages and Limitations for Lab Experiments
3DIP is a highly fluorescent dye, making it ideal for use in a variety of fluorescent labeling techniques. It has a high sensitivity and can be used in a variety of cell types. However, it is important to note that 3DIP is not suitable for use in live cells, as it can cause phototoxicity. In addition, 3DIP is not suitable for use in high-resolution imaging experiments, as it has a relatively low signal-to-noise ratio.
Future Directions
The potential future directions for research using 3DIP include the use of 3DIP in the study of cell signaling, gene expression, and drug discovery. In addition, 3DIP could be used in the study of fluorescent microscopy, imaging, and spectroscopy. 3DIP could also be used in the development of new fluorescent labeling techniques, as well as in the development of new fluorescent probes for use in biochemical and physiological studies. Finally, 3DIP could be used in the development of new fluorescent proteins for use in live cell imaging.
Scientific Research Applications
3DIP has been used in a variety of scientific research applications. It has been used as a fluorescent label in a variety of biochemical and physiological studies, such as in the study of proteins, nucleic acids, and cell membranes. It has also been used in a variety of laboratory experiments, such as in the study of enzymes, gene expression, and cell signaling. In addition, 3DIP has been used in the study of fluorescent microscopy, imaging, and spectroscopy.
properties
IUPAC Name |
3-[4-(diethylamino)-2-methylphenyl]-3-(1,2-dimethylindol-3-yl)-2-benzofuran-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N2O2/c1-6-31(7-2)21-16-17-24(19(3)18-21)29(25-14-10-8-12-22(25)28(32)33-29)27-20(4)30(5)26-15-11-9-13-23(26)27/h8-18H,6-7H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCGJEUAHECYSFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C4=C(N(C5=CC=CC=C54)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80623231 |
Source
|
| Record name | 3-[4-(Diethylamino)-2-methylphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80623231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2-Dimethyl-3-indolyl)-3-[4-(diethylamino)-2-methylphenyl]phthalide | |
CAS RN |
36499-49-7 |
Source
|
| Record name | 3-[4-(Diethylamino)-2-methylphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-1(3H)-isobenzofuranone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36499-49-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[4-(Diethylamino)-2-methylphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80623231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-methylphenyl]-3-(1,2-dimethyl-1H-indol-3-yl) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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